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Compound of Interest

Compound Name: 2-Methylnon-2-en-4-one

Cat. No.: B15075580

Technical Guide: Physicochemical Properties of
2-Methylnon-2-en-4-one

This technical guide provides an in-depth overview of the known physical properties of 2-
Methylnon-2-en-4-one, specifically its boiling point and solubility. This document is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis. It includes available quantitative data, detailed experimental protocols for the
determination of these properties, and a logical workflow for its synthesis and characterization.

Core Physical Properties

2-Methylnon-2-en-4-one is an a,3-unsaturated ketone. Its physical characteristics are crucial
for its handling, application, and inclusion in various chemical and biological systems.

Data Presentation

The following table summarizes the key physical properties of 2-Methylnon-2-en-4-one.

Property Value Conditions
Boiling Point 221.4°C at 760 mmHg
Water Solubility 103.6 mg/L (estimated) at 25 °C
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Experimental Protocols

While specific experimental documentation for the above-listed values for 2-Methylnon-2-en-4-
one is not publicly available, this section details standardized methodologies for determining
the boiling point and solubility of similar organic compounds, particularly ketones.

Determination of Boiling Point: Thiele Tube Method

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of a liquid.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

e Heating source (e.g., Bunsen burner or heating mantle)
e Mineral oil or other suitable heating fluid

Procedure:

A small amount of 2-Methylnon-2-en-4-one is placed into the small test tube.

The capillary tube is placed inside the test tube with the open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is placed in the Thiele tube containing the heating fluid.

The Thiele tube is gently heated, causing the temperature of the fluid to rise.
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As the boiling point is approached, a stream of bubbles will emerge from the open end of the
capillary tube.

The heating is discontinued, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Aqueous Solubility

The solubility of an organic compound in water can be determined both qualitatively and

quantitatively.

Qualitative Determination:

To a test tube containing a small, measured amount of 2-Methylnon-2-en-4-one (e.g., 50
mg), add a measured volume of water (e.g., 1 mL) in portions.

After each addition, the mixture is vigorously agitated.

The compound is considered soluble if it completely dissolves. If not, it is classified as
insoluble or sparingly soluble.

Quantitative Determination (Shake-Flask Method):

An excess amount of 2-Methylnon-2-en-4-one is added to a known volume of water in a
flask.

The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

The mixture is then allowed to stand, and the undissolved solute is separated from the
saturated solution by filtration or centrifugation.

The concentration of 2-Methylnon-2-en-4-one in the clear aqueous phase is determined
using a suitable analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).
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Logical Workflow: Synthesis and Characterization

Given that 2-Methylnon-2-en-4-one is an a,B-unsaturated ketone, a common synthetic route is
the Aldol Condensation. The following diagram illustrates a logical workflow from synthesis to

the characterization of its physical properties.

Synthesis

Starting Materials
(Aldehyde and Ketone)

Aldol Condensation

Crude 2-Methylnon-2-en-4-one

Purififation

Purification
(e.g., Distillation, Chromatography)

Pure 2-Methylnon-2-en-4-one

Characterization

Y
Boiling Point Determination < Solubility Determination > Structural Validation
(Thiele Tube Method) (Shake-Flask Method) (NMR, IR, MS)

Data Output

Boiling Point Data Solubility Data Spectroscopic Data
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Click to download full resolution via product page
Caption: Logical workflow for the synthesis and characterization of 2-Methylnon-2-en-4-one.

 To cite this document: BenchChem. [Physical properties of 2-Methylnon-2-en-4-one (boiling
point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075580#physical-properties-of-2-methylnon-2-en-
4-one-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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